Cas no 478031-56-0 (N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• CAS No: 478031-56-0
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• MDL: MFCD00794396
• CID: 5234771
• Update Time: 2026-03-08

N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• N-(2,4-DICHLOROPHENYL)-3,5-DIMETHYL-4-ISOXAZOLECARBOXAMIDE
• Oprea1_552972
• Z28293551
• N-(4-methoxyphenyl)-3,5-dimethylisoxazole-2-carboxamide
• n-(2,4-Dichlorophenyl)-3,5-dimethylisoxazole-4-carboxamide

• MDL： MFCD00794396
• Inchi： 1S/C12H10Cl2N2O2/c1-6-11(7(2)18-16-6)12(17)15-10-4-3-8(13)5-9(10)14/h3-5H,1-2H3,(H,15,17)
• InChI Key： WBDNQUALSGBYMB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C1C(C)=NOC=1C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1

Additional information on N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide

Introduction to N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS No. 478031-56-0)

N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide, identified by its Chemical Abstracts Service number CAS No. 478031-56-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities. The compound's molecular framework, characterized by a fused oxazole ring and specific substituents, positions it as a promising candidate for further exploration in drug discovery and development.

The< b>3,5-dimethyl substituents on the oxazole ring contribute to the compound's steric and electronic properties, influencing its interactions with biological targets. The presence of 2,4-dichlorophenyl moiety introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. These structural elements are critical in determining the compound's pharmacokinetic behavior and therapeutic potential.

In recent years, there has been a growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications in N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide make it an intriguing subject for further investigation. Researchers have been exploring its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxazole ring and subsequent functionalization at the 3 and 5 positions are critical steps in achieving the desired molecular structure. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the compound's biological activity has revealed promising results in preliminary assays. Studies have indicated that N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide exhibits inhibitory effects on certain enzymes and cellular pathways associated with diseases such as cancer and inflammation. These findings have prompted further research into its mechanism of action and potential therapeutic applications.

The pharmacokinetic profile of N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its clinical use. Preclinical studies have provided valuable insights into its metabolic pathways and interactions with cytochrome P450 enzymes. These data are crucial for predicting drug-drug interactions and determining appropriate dosing regimens.

The development of novel pharmaceuticals often involves collaboration between synthetic chemists, biochemists, and pharmacologists. N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide serves as a testament to this interdisciplinary approach. Its synthesis benefits from advances in organic chemistry techniques, while its biological evaluation relies on cutting-edge biochemical assays.

In conclusion, N-(2,4-dichlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS No. 478031-56-0)this molecule holds great promise for addressing unmet medical needs.